4-({2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]vinyl}amino)benzamide

• IUPAC Name: 4-[[(Z)-2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzamide
• InChI: InChI=1S/C19H13N5O3S/c20-9-14(10-22-15-6-4-12(5-7-15)18(21)25)19-23-17(11-28-19)13-2-1-3-16(8-13)24(26)27/h1-8,10-11,22H,(H2,21,25)/b14-10-
• InChI Key: JZCLAYSGELZZQY-UVTDQMKNSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)C(=CNC3=CC=C(C=C3)C(=O)N)C#N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)/C(=C\NC3=CC=C(C=C3)C(=O)N)/C#N
• Molecular Formula: C19H13N5O3S
• Molecular Weight: 391.4 g/mol

Description

4-({2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]vinyl}amino)benzamide, also known as CPTH6, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

4-({2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]vinyl}amino)benzamide exerts its therapeutic effects by binding to the active site of HDACs, thereby inhibiting their activity. This leads to the accumulation of acetylated histones, which can alter the chromatin structure and gene expression. In cancer cells, this compound can induce cell cycle arrest and apoptosis, leading to the suppression of tumor growth. In addition, this compound can also suppress the production of pro-inflammatory cytokines, leading to the attenuation of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of HDAC activity, the modulation of gene expression, the suppression of cancer cell growth, and the attenuation of inflammation. In addition, this compound has been shown to have neuroprotective effects, including the prevention of neuronal death and the improvement of cognitive function.

Advantages and Limitations for Lab Experiments

4-({2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]vinyl}amino)benzamide has several advantages for lab experiments, including its high purity, stability, and specificity for HDAC inhibition. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

For 4-({2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]vinyl}amino)benzamide research include the development of more efficient synthesis methods, the optimization of its therapeutic efficacy and safety, and the exploration of its potential applications in various diseases. In addition, further studies are needed to elucidate the molecular mechanisms underlying the neuroprotective effects of this compound and to identify potential drug targets for the treatment of neurodegenerative disorders.

Scientific Research Applications

4-({2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]vinyl}amino)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, this compound can modulate the expression of various genes, leading to the suppression of cancer cell growth and inflammation.